2-amino-N-(3-methylphenyl)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide

• IUPAC Name: 2-amino-N-(3-methylphenyl)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide
• InChI: InChI=1S/C17H20N2OS/c1-11-6-5-7-12(10-11)19-17(20)15-13-8-3-2-4-9-14(13)21-16(15)18/h5-7,10H,2-4,8-9,18H2,1H3,(H,19,20)
• InChI Key: ASHWMIIMDDBZNH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C2=C(SC3=C2CCCCC3)N
• Molecular Formula: C17H20N2OS
• Molecular Weight: 300.4 g/mol
• CAS No.: 489434-80-2

Description

2-amino-N-(3-methylphenyl)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide is a useful research compound. Its molecular formula is C17H20N2OS and its molecular weight is 300.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

Potential in Drug Discovery

Compounds with complex heterocyclic structures similar to 2-amino-N-(3-methylphenyl)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide have been extensively studied for their potential in drug discovery, particularly as antitumor agents. The literature reveals various heterocyclic compounds demonstrating significant biological activities, including anticancer properties (Iradyan, M., Iradyan, N., Arsenyan, F., & Stepanyan, G. M., 2009). Such compounds are valuable in synthesizing new drugs with potential for treating various cancers.

Chemical Reactivity and Synthesis

Research on the reactivity and synthesis of related heterocyclic compounds highlights the versatility of these structures in chemical synthesis. The reactivity of alkyl phosphites with nitrogen-containing compounds, for example, showcases the wide range of possible reactions and products, suggesting that our compound of interest may also possess unique reactivity useful for synthesizing a variety of derivatives with potential pharmaceutical applications (Abdou, W. M., Barghash, R., & Bekheit, M. S., 2015).

Anticarcinogenic Properties

Organotin(IV) complexes, for instance, exhibit remarkable anticarcinogenicity, suggesting that structurally complex compounds, including those with thiophene rings, could be explored for their anticarcinogenic potential. This review on organotin(IV) complexes provides insights into how structural elements influence biological activity, indicating a promising avenue for research into similar compounds (Ali, S., Shahzadi, S., & Imtiaz-ud-Din, 2018).

Mechanism of Action

Thiophene derivatives, such as “2-amino-N-(3-methylphenyl)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide”, activate NRF2 via a non-electrophilic mechanism. They inhibit LPS Ec-stimulated inflammation in macrophages.

Future Directions

The future directions for “2-amino-N-(3-methylphenyl)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide” and similar compounds involve further investigation of their biological activities and potential applications in medicine.